Cas no 2171869-44-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid
• CAS No: 2171869-44-4
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6385852
• PubChem ID: 165586285
• Update Time: 2025-05-26

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid
• EN300-1528503
• 2171869-44-4
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]methyl}butanoic acid

• Inchi： 1S/C24H25F3N2O5/c1-2-14(22(31)32)12-28-21(30)11-20(24(25,26)27)29-23(33)34-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,2,11-13H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UHNMPRBPWFQAIR-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCC(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic Acid (CAS No. 2171869-44-4)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid, identified by its CAS number 2171869-44-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid features a butanoic acid backbone modified with a trifluorobutyl amide group and an amino group further substituted with a methoxycarbonyl-protected fluorene moiety. This arrangement not only imparts specific steric and electronic characteristics to the molecule but also suggests potential applications in the design of novel therapeutic agents. The presence of the fluorene group, known for its rigidity and fluorescence properties, makes this compound particularly interesting for applications in drug development and imaging technologies.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. The incorporation of fluorine atoms into molecular structures can lead to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid, with its trifluorobutyl amide group, exemplifies this trend. Such modifications are often employed to optimize the pharmacological properties of drug candidates, making them more effective and less prone to degradation by biological systems.

The fluorene moiety in this compound is particularly noteworthy due to its extensive use in the synthesis of advanced materials and bioconjugates. Fluorene derivatives are valued for their photophysical properties, including high fluorescence quantum yields and excellent photostability. These characteristics make them ideal candidates for use in fluorescent probes and sensors, as well as in the development of luminescent drugs that can be tracked within biological systems. The methoxycarbonyl protection on the amino group further enhances the versatility of this compound, allowing for selective deprotection under specific conditions to reveal the reactive amino group for subsequent chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid. Techniques such as solid-phase synthesis and flow chemistry have greatly improved the scalability and purity of these compounds, facilitating their use in both academic research and industrial applications. The ability to produce such intricate molecules with high fidelity opens up new possibilities for drug discovery and material science.

The potential biological activities of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid are currently under investigation by several research groups. Preliminary studies suggest that this compound may exhibit properties relevant to inflammation modulation, pain management, and even oncology. The trifluorobutyl amide group is known to influence the solubility and bioavailability of molecules, while the fluorene moiety could serve as a targeting ligand or imaging agent. These combined features make this compound a promising candidate for further exploration in medicinal chemistry.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidomethyl}butanoic acid (CAS No. 2171869-44-4) represents a significant advancement in the field of fluorinated organic chemistry. Its unique structure and functional groups offer numerous possibilities for therapeutic applications and material science innovations. As research continues to uncover new synthetic methods and biological functions associated with this class of compounds, it is likely that molecules like this will play an increasingly important role in the development of next-generation pharmaceuticals.